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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

For Researchers, Scientists, and Product Development Professionals

This guide provides a detailed, objective comparison of Pigment Yellow 139 and traditional
lead chromate pigments. The following sections will delve into their respective properties,
performance characteristics, and the experimental data that underpins these findings. This
information is intended to assist researchers and professionals in making informed decisions
regarding pigment selection for various applications.

Introduction: A Tale of Two Pigments

Pigment Yellow 139, an organic isoindoline pigment, has emerged as a high-performance
alternative to lead chromate pigments. Lead chromates, inorganic pigments known for their
bright yellow to orange hues and excellent opacity, have a long history of use in paints,
coatings, and plastics.[1] However, significant health and environmental concerns associated
with their lead and hexavalent chromium content have led to increasing restrictions on their
use.[1][2] Pigment Yellow 139 is often recommended as a suitable replacement, offering
excellent color strength, lightfastness, and thermal stability without the associated toxicity of
heavy metals.[3][4]

Physical and Chemical Properties: A Snapshot

The fundamental differences in the chemical nature of these two pigments give rise to their
distinct properties.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1584003?utm_src=pdf-interest
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.eastharbourgroup.com/products/lead-chromate
https://www.eastharbourgroup.com/products/lead-chromate
https://ipen.org/sites/default/files/documents/controlling_lead_chromate_pigments_may_2023.pdf
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.precisechem.com/news/pigment-yellow-139-introduction-and-application/
https://www.finelandchem.com/lead-free-pigments-101-benefits-performance-applications/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Property Pigment Yellow 139 Lead Chromate Pigments

) ) ) ) Inorganic (Lead(ll) Chromate -
Chemical Class Organic (Isoindoline)

PbCrOa4)[1]

Appearance Yellow Powder[5] Dark Yellow Powder[1]
CAS Number 36888-99-0[5] 7758-97-6[1]
Molecular Formula C16H9N506[6] PbCrOa4[1]

) Approx. 1.62 - 1.696 g/cm3[6]
Density

[7]

pH Value 4.0 - 8.0[6][8] Not Available
Oil Absorption 35 -50 g/100g [8][9]

Performance Characteristics: A Quantitative
Comparison

The performance of a pigment is the ultimate measure of its suitability for a given application.
This section provides a comparative overview of key performance indicators, drawing from
available technical data.

Lightfastness

Lightfastness, a measure of a pigment's resistance to fading upon exposure to light, is a critical
parameter for durable coatings and plastics.

) Lightfastness (Reduced
. Lightfastness (Full Shade)
Pigment Shade) - Blue Wool Scale
- Blue Wool Scale (1-8) (1-8)

Pigment Yellow 139 7-8[8][10] 7[8]

Varies by type and
stabilization[11]

Lead Chromate

Note: The Blue Wool Scale ranges from 1 (very poor) to 8 (excellent).
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Heat Stability

The ability of a pigment to retain its color at elevated processing temperatures is crucial for
applications in plastics and baked coatings.

| Pigment | Heat Stability (°C) | |---|---|---| | Pigment Yellow 139 | 240 - 260°CJ[3][9] | | Lead
Chromate | Up to 320°C (for dense silica-coated grades)[12] |

Chemical Resistance

Chemical resistance determines a pigment's ability to withstand exposure to various chemicals

without degradation.

Pigment Water 5% HCI 5% NaOH Ethanol Xylene
Pigment 5[8] 5[8] 5[8] 5[8] 5[8]
Yellow 139

Lead

Chromate

Note: Resistance is typically rated on a scale of 1 to 5, where 5 indicates excellent resistance.

Tinting Strength

Tinting strength refers to the ability of a pigment to impart color to a white base. Organic
pigments generally exhibit higher tinting strength than inorganic pigments.[13]

| Pigment | Tinting Strength | |---|---]---| | Pigment Yellow 139 | High[3] | | Lead Chromate | - |

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies. The following
are brief descriptions of the key experimental protocols.

Lightfastness Testing (ISO 105-B02)

This standard specifies a method for determining the color fastness of textiles to artificial light,
but the principles are widely applied to pigments. Samples are exposed to a xenon arc lamp,
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which simulates natural sunlight, under controlled conditions. The change in color is assessed
by comparing the exposed sample to a set of blue wool standards (Blue Wool Scale), which
have known lightfastness ratings.

Heat Stability Testing (ISO 787-21)

This method is used to compare the heat stability of pigments. The pigment is dispersed in a
stoving medium and applied to a substrate. The coated panels are then heated in an oven at a
specified temperature for a set duration. The change in color of the heated panel is then
compared to an unheated control panel.

Chemical Resistance Testing (ASTM D1308)

This test method covers the determination of the effect of household and industrial chemicals
on clear and pigmented organic finishes. A spot of the test chemical is placed on the coated
surface and may be covered with a watch glass for a specified period. The surface is then
washed and examined for any changes in appearance, such as discoloration, blistering, or loss
of adhesion.

Tinting Strength (ISO 787-16)

This standard outlines a method for determining the relative tinting strength of colored
pigments. The pigment under test is mixed with a standard white pigment in a specific ratio to
create a reduced paste. The color of this paste is then visually compared to a paste prepared in
the same manner with a reference pigment of known tinting strength.

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for a comparative study of pigments.
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Pigment Comparison Workflow
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Caption: Logical workflow for the comparative evaluation of pigments.

Signaling Pathway for Pigment Selection Logic

The decision-making process for selecting a pigment involves weighing various performance
and safety factors. The following diagram illustrates this logical pathway.

Caption: Decision pathway for pigment selection based on key criteria.

Conclusion

Pigment Yellow 139 presents a compelling alternative to lead chromate pigments, offering
superior or comparable performance in key areas such as lightfastness and heat stability,
without the significant health and environmental drawbacks. While lead chromate pigments
have historically been valued for their opacity and durability, the availability of high-
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performance, non-toxic alternatives like Pigment Yellow 139 provides a clear path forward for
the development of safer and more sustainable products. The choice of pigment will ultimately
depend on the specific requirements of the application, but for many, Pigment Yellow 139
offers an excellent balance of performance, safety, and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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